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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-P-benzoquinone

Cat. No.: B114747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,6-Di-tert-butyl-p-benzoquinone, a sterically hindered derivative of p-benzoquinone, is a

compound of significant interest across multiple scientific disciplines, including organic

synthesis, materials science, and pharmacology. Its unique chemical structure, characterized

by bulky tert-butyl groups flanking a reactive quinone core, imparts notable stability and specific

reactivity. This technical guide provides a comprehensive overview of its chemical and physical

properties, detailed experimental protocols for its synthesis and characterization, and an

exploration of its biological activities and associated signaling pathways. The information is

intended to serve as a foundational resource for professionals engaged in research and

development involving this versatile molecule.

Chemical and Physical Properties
2,6-Di-tert-butyl-p-benzoquinone, also known as 2,6-Di-tert-butyl-1,4-benzoquinone, is a

yellow to orange crystalline solid.[1][2] The presence of the bulky tert-butyl groups at the 2 and

6 positions enhances its stability compared to the parent p-benzoquinone.[3]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

CAS Number 719-22-2 [2][4][5][6]

Molecular Formula C₁₄H₂₀O₂ [1][2][4]

Linear Formula [(CH₃)₃C]₂C₆H₂(=O)₂ [5][7]

Molecular Weight 220.31 g/mol [1][2][4][5]

IUPAC Name
2,6-di-tert-butylcyclohexa-2,5-

diene-1,4-dione
[1][4]

InChI

1S/C14H20O2/c1-13(2,3)10-7-

9(15)8-

11(12(10)16)14(4,5)6/h7-8H,1-

6H3

[1][8]

InChIKey
RDQSIADLBQFVMY-

UHFFFAOYSA-N
[1][8]

SMILES

CC(C)

(C)C1=CC(=O)C=C(C1=O)C(C

)(C)C

[1][7]

Table 2: Physical and Spectroscopic Properties
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Property Value Reference

Appearance
Light yellow to yellow to

orange powder/crystals
[1][2]

Melting Point 65-67 °C [1][6][7]

Purity >98.0% (GC)

¹H NMR Spectrum available [8][9]

¹³C NMR Spectrum available [10]

Mass Spectrum (GC) Spectrum available [11]

IR Spectrum Spectrum available [4][12]

UV Spectrum Data available [4]

Raman Spectrum Spectrum available [4][10]

Experimental Protocols
The primary route for synthesizing 2,6-Di-tert-butyl-p-benzoquinone is the oxidation of 2,6-di-

tert-butylphenol.[3][13] Various oxidizing agents and catalytic systems can be employed to

achieve this transformation.

Synthesis via Salcomine-Catalyzed Oxidation
This method utilizes a cobalt(II) salen complex (salcomine) as a catalyst for the selective

oxygenation of 2,6-di-tert-butylphenol using molecular oxygen.[3][13] This procedure is

advantageous due to its high yield and the use of an environmentally benign oxidant.[3]

Materials:

2,6-Di-tert-butylphenol (0.200 mole, 41.2 g)

N,N-dimethylformamide (DMF) (75 ml)

Salcomine (bis(salicylidene)ethylenediiminocobalt(II)) (0.0075 mole, 2.5 g)
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Oxygen gas

Crushed ice

4 N Hydrochloric acid

1 N Hydrochloric acid

Ethanol

Procedure:

A 200-ml, three-necked flask is equipped with a mechanical stirrer, a thermometer, and a

gas-inlet tube.

The flask is charged with 2,6-di-tert-butylphenol dissolved in N,N-dimethylformamide and

salcomine.[13]

With continuous stirring, oxygen is introduced at a rate that maintains the reaction

temperature below 50°C.[13]

The reaction is continued for 4 hours, after which the temperature is expected to drop to

approximately 25°C.[13]

The reaction mixture is then poured onto 500 g of crushed ice containing 15 ml of 4 N

hydrochloric acid, leading to the formation of a yellow-brown precipitate.[13]

The precipitate is collected by suction filtration and washed sequentially with three 50-ml

portions of 1 N hydrochloric acid, three 100-ml portions of water, and two 25-ml portions of

cold ethanol.[13]

The crude product is dried under reduced pressure at 50°C for 3 hours.[13]

Recrystallization from ethanol yields pure 2,6-di-tert-butyl-p-benzoquinone (yield: ~83%).

[13]

Synthesis via Hydrogen Peroxide Oxidation
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This method employs hydrogen peroxide as the oxidizing agent, often in the presence of a

catalyst.[3][14]

Materials:

2,6-Di-tert-butylphenol

35% aqueous solution of hydrogen peroxide

Acetonitrile (CH₃CN)

Titanosilicate catalyst (e.g., mesoporous amorphous titanosilicate with Si/Ti molar ratio of 20-

80)

Procedure (General Outline):

The reaction is carried out in acetonitrile with an initial 2,6-di-tert-butylphenol concentration

of 0.1-0.4 mol/l.[14]

The molar ratio of phenol to H₂O₂ is maintained at 1:2 to 1:4.[14]

The titanosilicate catalyst is added in an amount of 2.5-10 wt% based on the reaction mass.

[14]

The reaction is conducted at a temperature of 25-60°C for a duration of 0.5-2 hours.[14]

This method is reported to produce the target compound with high selectivity and yield.[14]

Biological Activity and Signaling Pathways
2,6-Di-tert-butyl-p-benzoquinone exhibits a range of biological activities, stemming from its

redox properties and its role as a metabolite.

Antioxidant and Radical Scavenging Activity
The compound is recognized for its antioxidant properties, enabling it to scavenge free radicals

and mitigate oxidative stress.[3] This characteristic is leveraged in its use as a stabilizer in

plastics and polymers to prevent degradation.[2][3] It has also been studied for its potential to
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enhance the elimination of micropollutants from wastewater through its antioxidant action.[3]

[15]

Metabolic Significance
2,6-Di-tert-butyl-p-benzoquinone is a known metabolite of butylated hydroxytoluene (BHT), a

widely used synthetic antioxidant in food and other products.[3][4][16] The formation of this

quinone is a key step in the metabolic pathway of BHT in vivo. Understanding this metabolic

conversion is crucial for assessing the toxicology and biological effects of BHT.[4][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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